Cas no 899914-49-9 (2-{5-(4-bromophenyl)-2,2-dimethyl-2H-imidazol-4-ylsulfanyl}-N-(4-chlorophenyl)acetamide)

• Product Name: 2-{5-(4-bromophenyl)-2,2-dimethyl-2H-imidazol-4-ylsulfanyl}-N-(4-chlorophenyl)acetamide
• CAS No: 899914-49-9
• Molecular Formula: C₁₉H₁₇BrClN₃OS
• Molecular Weight: 450.779781103134
• CID: 6260080
• PubChem ID: 22428835

2-{5-(4-bromophenyl)-2,2-dimethyl-2H-imidazol-4-ylsulfanyl}-N-(4-chlorophenyl)acetamide Properties

Names and Identifiers

• 2-{5-(4-bromophenyl)-2,2-dimethyl-2H-imidazol-4-ylsulfanyl}-N-(4-chlorophenyl)acetamide
• 2-{[5-(4-bromophenyl)-2,2-dimethyl-2H-imidazol-4-yl]sulfanyl}-N-(4-chlorophenyl)acetamide
• 2-((5-(4-bromophenyl)-2,2-dimethyl-2H-imidazol-4-yl)thio)-N-(4-chlorophenyl)acetamide
• AKOS001792283
• 899914-49-9
• 2-[5-(4-bromophenyl)-2,2-dimethylimidazol-4-yl]sulfanyl-N-(4-chlorophenyl)acetamide
• F3168-0704

• InChIKey： QVRBUWOETUXQAN-UHFFFAOYSA-N
• Inchi： 1S/C19H17BrClN3OS/c1-19(2)23-17(12-3-5-13(20)6-4-12)18(24-19)26-11-16(25)22-15-9-7-14(21)8-10-15/h3-10H,11H2,1-2H3,(H,22,25)
• SMILES： BrC1C=CC(=CC=1)C1C(=NC(C)(C)N=1)SCC(NC1C=CC(=CC=1)Cl)=O

Computed Properties

• Exact Mass: 448.99642g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 5
• Monoisotopic Mass: 448.99642g/mol
• Heavy Atom Count: 26
• Complexity: 579
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.9
• Topological Polar Surface Area: 79.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides